(5-Tert-butyl-1,3-oxazol-2-yl)methanamine
Overview
Description
Scientific Research Applications
Comprehensive Analysis of (5-Tert-butyl-1,3-oxazol-2-yl)methanamine Applications
The compound “(5-Tert-butyl-1,3-oxazol-2-yl)methanamine” belongs to the oxazole derivatives, which are known for their wide range of applications in scientific research due to their biological activities. Below is a detailed analysis of the unique applications of this compound across various fields:
Medicinal Chemistry: Synthesis of Therapeutic Agents: Oxazole derivatives are integral in the synthesis of new chemical entities in medicinal chemistry. They have been increasingly used due to their wide spectrum of biological activities . This particular compound could serve as an intermediate in the development of drugs with antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant properties.
Biological Studies: Antimicrobial Activity: The antimicrobial properties of oxazole derivatives make them valuable in biological studies. They can be used to develop new antimicrobial agents that target resistant strains of bacteria, potentially leading to breakthroughs in treating infectious diseases .
Cancer Research: Anticancer Properties: Oxazole compounds have shown promise in cancer research, particularly due to their anticancer activities. This compound could be explored for its efficacy in inhibiting the growth of cancer cells and could contribute to the development of novel anticancer drugs .
Tuberculosis Treatment: Antitubercular Activity: Given the antitubercular activity of oxazole derivatives, this compound could be researched for its potential use in the treatment of tuberculosis. It may offer a new approach to combat this disease, especially in cases where current medications are ineffective .
Anti-Inflammatory Applications: The anti-inflammatory properties of oxazoles can be harnessed in the development of new anti-inflammatory medications. This compound could be studied for its effectiveness in reducing inflammation in various medical conditions .
Diabetes Management: Antidiabetic Effects: Oxazole derivatives have been associated with antidiabetic effects. Research into this compound could lead to the discovery of new treatments for diabetes, aiding in better management and control of the disease .
Obesity Research: Antiobesity Potential: The antiobesity potential of oxazoles is another area of interest. This compound could be investigated for its ability to influence weight management and treat obesity-related health issues .
Antioxidant Research: Oxidative Stress Reduction: Oxidative stress is implicated in many diseases, and antioxidants play a crucial role in mitigating this stress. The antioxidant capacity of this compound could be explored to develop treatments that protect cells from oxidative damage .
Future Directions
The future directions for research on “(5-Tert-butyl-1,3-oxazol-2-yl)methanamine” and similar compounds are likely to involve further exploration of their synthesis, properties, and potential applications. Given the wide range of biological activities exhibited by oxazole derivatives, these compounds may also be of interest in the development of new pharmaceuticals .
properties
IUPAC Name |
(5-tert-butyl-1,3-oxazol-2-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O/c1-8(2,3)6-5-10-7(4-9)11-6/h5H,4,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODVOZCUBBYONLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN=C(O1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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